Cas no 2228181-52-8 (3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole)

• Product Name: 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole
• CAS No: 2228181-52-8
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 6292617
• PubChem ID: 152480225
• Update Time: 2025-07-10

3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole
• 2228181-52-8
• 3-(azidomethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
• EN300-1773824

• Inchi： 1S/C7H9N5/c8-12-9-4-7-5-2-1-3-6(5)10-11-7/h1-4H2,(H,10,11)
• InChI Key： XZGGCXXMDIEZHL-UHFFFAOYSA-N
• SMILES： N1C2CCCC=2C(CN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43Ų

Additional information on 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole

3-(Azidomethyl)-1H,4H,5H,6H-Cyclopentacpyrazole: A Comprehensive Overview

The compound 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole, identified by the CAS number 2228181-52-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their unique electronic properties and versatile applications. The structure of this molecule consists of a cyclopentacpyrazole ring system with an azidomethyl group attached at the 3-position. This substitution pattern imparts unique reactivity and functionality to the compound.

The synthesis of 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole involves a series of carefully designed organic reactions. Typically, the starting material is a substituted pyrazole derivative, which undergoes cyclization to form the cyclopentacpyrazole framework. The introduction of the azidomethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The azide group (-N₃) is particularly valuable due to its ability to participate in click chemistry reactions, such as the Huisgen cycloaddition reaction with alkynes or alkenes under copper catalysis.

Recent studies have highlighted the potential of cyclopentacpyrazole derivatives in drug discovery and materials science. For instance, researchers have explored the use of these compounds as building blocks for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. The azidomethyl group in this compound serves as a reactive handle for further functionalization, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

In addition to its role in medicinal chemistry, 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole has shown promise in materials science applications. The compound's ability to undergo click chemistry reactions makes it an ideal candidate for constructing covalent organic frameworks (COFs) or other advanced materials with tailored properties. These materials are being investigated for their potential use in gas storage, catalysis, and sensing technologies.

The physical and chemical properties of this compound are also worth noting. It has a melting point of approximately 170°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its UV-Vis spectrum reveals strong absorption bands in the visible region due to conjugation within the pyrazole ring system. These properties make it suitable for applications in optoelectronics and nonlinear optics.

In terms of safety considerations, cyclopentacpyrazole derivatives are generally considered non-toxic under normal handling conditions. However, as with any chemical compound, proper handling procedures should be followed to ensure safety in the laboratory environment.

In conclusion, 3-(azidomethyl)-1H,4H,5H,6H-cyclopentacpyrazole, CAS No: 2228181-52-8 stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development in both academic and industrial settings.